Cas no 53833-30-0 (2-Ethyl-4,5-dimethyloxazole)

• Product Name: 2-Ethyl-4,5-dimethyloxazole
• CAS No: 53833-30-0
• MF: C₇H₁₁NO
• MW: 125.168341875076
• MDL: MFCD00036664
• CID: 89779
• Update Time: 2026-05-14

2-Ethyl-4,5-dimethyloxazole Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-4,5-dimethyloxazole
• 2-ethyl-4,5-dimethyl-1,3-oxazole
• FEMA 3672
• 4,5-Dimethyl-2-ethyloxazole

• MDL： MFCD00036664
• Inchi： InChI=1S/C7H11NO/c1-4-7-8-5(2)6(3)9-7/h4H2,1-3H3
• InChI Key： LCYOFVYHDBWYSI-UHFFFAOYSA-N
• SMILES： CC1=C(C)N=C(CC)O1

Computed Properties

• Exact Mass: 125.08400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2

Experimental Properties

• Density: 0.956
• Boiling Point: 166 ºC
• Flash Point: 58 ºC
• Refractive Index: 1.5110
• PSA: 26.03000
• LogP: 1.85380
• FEMA: 3672 | 2-ETHYL-4,5-DIMETHYLOXAZOLE

2-Ethyl-4,5-dimethyloxazole Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• TSCA：Yes
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on 2-Ethyl-4,5-dimethyloxazole

Professional Introduction to 2-Ethyl-4,5-dimethyloxazole (CAS No. 53833-30-0)

2-Ethyl-4,5-dimethyloxazole, a compound with the chemical identifier CAS No. 53833-30-0, has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This heterocyclic compound belongs to the oxazole family, characterized by a five-membered ring containing two oxygen atoms. The presence of ethyl and methyl substituents at the 2nd, 4th, and 5th positions respectively imparts distinct chemical reactivity and functional versatility, making it a subject of extensive interest among researchers.

The structural configuration of 2-Ethyl-4,5-dimethyloxazole contributes to its remarkable solubility and stability under various conditions, which are critical factors in pharmaceutical formulations. Its molecular formula, C₇H₁₀O₂, indicates a balanced composition that allows for easy synthesis and modification, facilitating its integration into complex chemical syntheses. This compound has been explored in multiple domains, including agrochemicals, material science, and medicinal chemistry.

In recent years, the pharmaceutical industry has shown particular interest in oxazole derivatives due to their biological activity. Studies have demonstrated that compounds within this class exhibit properties such as antimicrobial, anti-inflammatory, and antioxidant effects. The specific arrangement of functional groups in 2-Ethyl-4,5-dimethyloxazole may contribute to its potential as a precursor in the synthesis of bioactive molecules. Researchers have been investigating its role in developing novel therapeutic agents that target various diseases.

The synthesis of 2-Ethyl-4,5-dimethyloxazole typically involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced catalytic methods have been employed to optimize the process, reducing environmental impact while enhancing efficiency. The compound’s stability under different pH levels and temperatures makes it suitable for a wide range of applications where chemical robustness is essential.

One of the most compelling aspects of CAS No. 53833-30-0 is its versatility in serving as a building block for more complex molecules. In drug discovery pipelines, such heterocyclic compounds are often used to create libraries of derivatives that can be screened for pharmacological activity. The ethyl and methyl groups provide sites for further functionalization, allowing chemists to tailor properties such as bioavailability and metabolic stability.

The latest research in this domain highlights the compound’s potential role in developing environmentally friendly materials. Oxazole derivatives are being explored for their ability to act as ligands in catalytic systems that promote sustainable chemical transformations. This aligns with global efforts to reduce the environmental footprint of industrial processes by replacing traditional hazardous reagents with greener alternatives.

The commercial significance of 2-Ethyl-4,5-dimethyloxazole is further underscored by its growing demand in specialized industries where high-purity chemicals are required. Manufacturers have invested in scalable production methods to meet this demand while adhering to stringent quality control measures. This ensures that researchers and industrial users receive a product that meets the highest standards for consistency and reliability.

In conclusion, the multifaceted applications and promising research outcomes associated with CAS No. 53833-30-0 position it as a valuable asset in modern chemical science. Its unique structural features enable diverse functionalities, making it indispensable in both academic laboratories and industrial settings. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and technological innovation is set to expand further.